2-(4-chlorophenyl)-10H-indeno[1,2-g]quinoline

• Molecular Formula: C22H14ClN
• Molecular Weight: 327.8 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-10H-indeno[1,2-g]quinoline
• InChI: InChI=1S/C22H14ClN/c23-18-8-5-14(6-9-18)21-10-7-16-12-20-17(13-22(16)24-21)11-15-3-1-2-4-19(15)20/h1-10,12-13H,11H2
• InChI Key: XFALOKSYQSFLRT-UHFFFAOYSA-N
• SMILES: C1C2=CC=CC=C2C3=C1C=C4C(=C3)C=CC(=N4)C5=CC=C(C=C5)Cl

Description

2-(4-chlorophenyl)-10H-indeno[1,2-g]quinoline is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the family of indenoquinolines and has been extensively studied for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of 2-(4-chlorophenyl)-10H-indeno[1,2-g]quinoline is not fully understood. However, it has been suggested that the compound exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. It has also been reported to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and cell division.
Biochemical and Physiological Effects:
2-(4-chlorophenyl)-10H-indeno[1,2-g]quinoline has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been reported to inhibit the growth of various microorganisms, including bacteria and fungi. Additionally, it has been shown to possess anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-chlorophenyl)-10H-indeno[1,2-g]quinoline in lab experiments include its potent anticancer and antimicrobial activity, as well as its ability to induce apoptosis and inhibit cell proliferation. However, the limitations of using this compound include its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

The future directions for research on 2-(4-chlorophenyl)-10H-indeno[1,2-g]quinoline include investigating its potential as a therapeutic agent for various diseases, including cancer, microbial infections, and inflammatory disorders. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to optimize its pharmacological properties. Finally, the development of novel synthetic methods for the production of 2-(4-chlorophenyl)-10H-indeno[1,2-g]quinoline could lead to the discovery of new derivatives with improved pharmacological properties.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)-10H-indeno[1,2-g]quinoline involves the reaction of 4-chlorobenzaldehyde and 2-naphthylamine in the presence of a catalyst such as polyphosphoric acid. The reaction is carried out under reflux conditions, and the product is obtained after purification by column chromatography.

Scientific Research Applications

2-(4-chlorophenyl)-10H-indeno[1,2-g]quinoline has been extensively studied for its potential therapeutic applications. It has been reported to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been shown to possess antimicrobial, antifungal, and anti-inflammatory properties.